Cas no 1391443-90-5 ((R)-1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride)

(R)-1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride is a chiral amine derivative featuring a 2-chloropyridin-4-yl substituent. The compound is provided as a dihydrochloride salt, enhancing its stability and solubility for synthetic applications. Its stereospecific (R)-configuration makes it valuable in asymmetric synthesis and pharmaceutical research, particularly in the development of enantioselective catalysts or biologically active molecules. The presence of the chloropyridine moiety offers reactivity for further functionalization, such as cross-coupling or nucleophilic substitution reactions. This high-purity intermediate is suitable for use in medicinal chemistry and agrochemical research, where precise chirality and structural control are critical. Proper handling under inert conditions is recommended due to its sensitivity.
(R)-1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride structure
1391443-90-5 structure
Product Name:(R)-1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride
CAS No:1391443-90-5
MF:C7H11Cl3N2
MW:229.534638643265
MDL:MFCD18711640
CID:5140572
PubChem ID:131697775
Update Time:2026-03-03

(R)-1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(2-CHLORO(4-PYRIDYL))ETHYLAMINE DIHYDROCHLORIDE
    • MFCD18711640
    • (R)-2-Chloro-4-(1-amino)ethylpyridine dihydrochloride; 97%
    • (R)-1-(2-Chloropyridin-4-yl)ethan-1-aminedihydrochloride
    • (1R)-1-(2-Chloro(4-pyridyl))ethylamine diHCl
    • (1R)-1-(2-chloropyridin-4-yl)ethanamine;dihydrochloride
    • Y13391
    • (R)-2-Chloro-4-(1-amino)ethylpyridine dihydrochloride
    • (R)-1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride
    • (R)-1-(2-CHLOROPYRIDIN-4-YL)ETHAN-1-AMINE 2HCL
    • (R)-2-Chloro-4-(1-amino)ethylpyridinedihydrochloride97%
    • 1391443-90-5
    • MDL: MFCD18711640
    • Inchi: 1S/C7H9ClN2.2ClH/c1-5(9)6-2-3-10-7(8)4-6;;/h2-5H,9H2,1H3;2*1H/t5-;;/m1../s1
    • InChI Key: JXHKMOWJDHHCOW-ZJIMSODOSA-N
    • SMILES: N[C@@H](C1C=CN=C(Cl)C=1)C.[H]Cl.[H]Cl

Computed Properties

  • Exact Mass: 227.998781g/mol
  • Monoisotopic Mass: 227.998781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9Ų

(R)-1-(2-Chloropyridin-4-yl)ethan-1-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB307561-500 mg
(R)-2-Chloro-4-(1-amino)ethylpyridine dihydrochloride; 97%
1391443-90-5
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€994.50 2023-06-21
abcr
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A844001-100mg
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A844001-100mg
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